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Compound of Interest

Compound Name: Vortioxetine-D8

Cat. No.: B3026146 Get Quote

This technical guide provides an in-depth overview of commercial suppliers of Vortioxetine-D8,

a deuterated analog of Vortioxetine, for research applications. It is intended for researchers,

scientists, and drug development professionals who require high-quality, isotopically labeled

internal standards for analytical and pharmacokinetic studies.

Introduction to Vortioxetine-D8
Vortioxetine-D8 is a stable isotope-labeled version of Vortioxetine, an antidepressant

medication. In this analog, eight hydrogen atoms have been replaced with deuterium. This

isotopic substitution results in a molecule with a higher molecular weight than the parent drug,

but with nearly identical chemical and physical properties. This characteristic makes

Vortioxetine-D8 an ideal internal standard for quantitative analysis of Vortioxetine in biological

matrices using mass spectrometry-based techniques like liquid chromatography-mass

spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS).[1][2][3] Its use

improves the accuracy and precision of quantification by correcting for variations in sample

preparation and instrument response.[1]

Commercial Suppliers and Product Specifications
A number of reputable suppliers offer Vortioxetine-D8 for research purposes. While specific

product details can vary by batch, the following tables summarize key quantitative data and

product information compiled from various suppliers. Researchers are advised to request a lot-

specific Certificate of Analysis (CoA) from the supplier for the most accurate and complete

data.
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Table 1: General Product Information
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Supplier
Product
Name(s)

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Acanthus

Research

Vortioxetine

Hydrobromide-

D8

960203-27-4

(unlabeled)

C18H15D8BrN2

S
Not Specified

Alentris

Research Pvt.

Ltd.

Vortioxetine D8

HBr Salt
Not Available

C18H14D8N2S :

HBr
306.5 : 80.9

Cayman

Chemical
Vortioxetine-d8 2140316-62-5 C18H14D8N2S 306.5

Clinivex Vortioxetine-d8 Not Specified Not Specified Not Specified

Daicel Pharma

Standards
Vortioxetine-D8 2140316-62-5 C18H14D8N2S 306.5

LGC Standards
Vortioxetine-

D8.HBr
Not Available Not Specified Not Specified

MedChemExpres

s

Vortioxetine-d8,

Vortioxetine-d8

hydrobromide

Not Available Not Specified Not Specified

Mercedes

Scientific

Vortioxetine-D8

Solution 1mL
Not Specified Not Specified Not Specified

MilliporeSigma

(Sigma-Aldrich)

Vortioxetine-D₈

solution
Not Specified Not Specified Not Specified

Pharmaffiliates

Vortioxetine-d8,

Vortioxetine

Dihydrobromide

D8, N-Nitroso-

Vortioxetine D8

2140316-62-5

(for Vortioxetine-

d8)

C18H14D8N2S

(for Vortioxetine-

d8)

306.49 (for

Vortioxetine-d8)

Simson Pharma

Limited

Vortioxetine-D8,

Vortioxetine

hydrobromide

2140316-62-5

(for Vortioxetine-

D8)

C18H14D8N2S

(for Vortioxetine-

D8)

Not Specified
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D8, Vortioxetine

dihydrobromide

D8

TargetMol
Vortioxetine-d8

2HBr
Not Available Not Specified Not Specified

Veeprho Vortioxetine-D8 Not Specified

C18H13D8N3OS

(IUPAC Name

provided)

Not Specified

Table 2: Available Forms and Purity
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Supplier Available Forms Isotopic Purity Chemical Purity

Acanthus Research Hydrobromide salt Not Specified Not Specified

Alentris Research Pvt.

Ltd.
Hydrobromide salt Not Specified Not Specified

Cayman Chemical Free base
≥99% deuterated

forms (d1-d8)
Not Specified

Clinivex Not Specified Not Specified Not Specified

Daicel Pharma

Standards
Free base Not Specified

A comprehensive

Certificate of Analysis

(CoA) with 1H NMR,

13C NMR, IR, MASS,

and HPLC purity is

provided.[4]

LGC Standards Hydrobromide salt Not Specified Not Specified

MedChemExpress
Free base,

Hydrobromide salt
Not Specified Not Specified

Mercedes Scientific Solution (1mL) Not Specified Not Specified

MilliporeSigma

(Sigma-Aldrich)
Solution (1mL) Not Specified Not Specified

Pharmaffiliates

Free base,

Dihydrobromide salt,

N-Nitroso derivative

Not Specified Not Specified

Simson Pharma

Limited

Free base,

Hydrobromide salt,

Dihydrobromide salt

Not Specified

Accompanied by a

Certificate of Analysis.

[5][6][7]

TargetMol Dihydrobromide salt Not Specified Not Specified

Veeprho Free base Not Specified Not Specified
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Experimental Protocols: Quantification of
Vortioxetine in Biological Samples using LC-MS
The following is a generalized protocol for the use of Vortioxetine-D8 as an internal standard

for the quantification of Vortioxetine in a biological matrix (e.g., plasma) by LC-MS. This

protocol is for illustrative purposes and should be optimized for specific experimental conditions

and instrumentation.

1. Materials and Reagents:

Vortioxetine reference standard

Vortioxetine-D8 internal standard (from a commercial supplier)

Human plasma (or other biological matrix)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Protein precipitation solvent (e.g., acetonitrile with 0.1% formic acid)

Calibrators and Quality Control (QC) samples

2. Preparation of Stock and Working Solutions:

Vortioxetine Stock Solution (1 mg/mL): Accurately weigh and dissolve the Vortioxetine

reference standard in methanol.

Vortioxetine-D8 Stock Solution (1 mg/mL): Accurately weigh and dissolve Vortioxetine-D8
in methanol.

Vortioxetine Working Solutions: Serially dilute the Vortioxetine stock solution with

methanol:water (1:1, v/v) to prepare a series of working solutions for calibration curve
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standards.

Vortioxetine-D8 Internal Standard Working Solution: Dilute the Vortioxetine-D8 stock

solution with methanol:water (1:1, v/v) to a final concentration (e.g., 100 ng/mL).

3. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample, calibrator, or QC sample in a microcentrifuge tube, add 20 µL

of the Vortioxetine-D8 internal standard working solution and vortex briefly.

Add 300 µL of cold protein precipitation solvent (e.g., acetonitrile with 0.1% formic acid).

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube or a 96-well plate.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of mobile phase (e.g., 50% acetonitrile in water with 0.1%

formic acid).

Vortex to mix and inject a portion (e.g., 5-10 µL) into the LC-MS system.

4. LC-MS Analysis:

Liquid Chromatography (LC) Conditions (Example):

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to separate Vortioxetine from matrix components (e.g., 5% B

to 95% B over 5 minutes).

Flow Rate: 0.4 mL/min
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Column Temperature: 40°C

Mass Spectrometry (MS) Conditions (Example):

Ionization Mode: Electrospray Ionization (ESI), Positive

Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Vortioxetine: Q1/Q3 (e.g., m/z 299.1 -> 150.1)

Vortioxetine-D8: Q1/Q3 (e.g., m/z 307.2 -> 158.1)

Optimize other MS parameters (e.g., declustering potential, collision energy) for maximum

signal intensity.

5. Data Analysis:

Integrate the peak areas for both Vortioxetine and Vortioxetine-D8.

Calculate the peak area ratio (Vortioxetine / Vortioxetine-D8).

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of Vortioxetine in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Diagrams
The following diagrams illustrate the general workflow for using Vortioxetine-D8 in a research

setting.
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Caption: Experimental workflow for quantifying Vortioxetine using Vortioxetine-D8.
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Procurement

Method Development & Validation

Application

Identify Supplier
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Purchase Vortioxetine-D8

Prepare Stock & Working Solutions

Optimize LC-MS/MS Method

Validate Assay Performance

Analyze Study Samples

Report Quantitative Results

Click to download full resolution via product page

Caption: Logical workflow for utilizing commercial Vortioxetine-D8 in research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. veeprho.com [veeprho.com]

2. caymanchem.com [caymanchem.com]

3. medchemexpress.com [medchemexpress.com]

4. Vortioxetine Impurities Manufacturers & Suppliers - Daicel Pharma Standards
[daicelpharmastandards.com]

5. Vortioxetine hydrobromide D8 | CAS No- NA | Simson Pharma Limited
[simsonpharma.com]

6. Vortioxetine-D8 | CAS No- 2140316-62-5 | Simson Pharma Limited [simsonpharma.com]

7. Vortioxetine dihydrobromide D8 | CAS No- NA | Simson Pharma Limited
[simsonpharma.com]

To cite this document: BenchChem. [Commercial Suppliers of Vortioxetine-D8 for Research:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026146#commercial-suppliers-of-vortioxetine-d8-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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